Cas no 23654-92-4 (3,5-Dimethyl-1,2,4-trithiolane)

• Product Name: 3,5-Dimethyl-1,2,4-trithiolane
• CAS No: 23654-92-4
• MF: C₄H₈S₃
• MW: 152.301317214966
• CID: 52347
• Update Time: 2025-05-27

3,5-Dimethyl-1,2,4-trithiolane Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1,2,4-trithiolane
• 2,5-Dimethyl-1,3,4-trithiolane
• 1,2,4-Trithiolane,3,5-dimethyl
• 3,5-dimethyl-1,2,4-trithiolane,A
• 3,5-dimethyl-1,2,4-trithiolane,B

• Inchi： 1S/C4H8S3/c1-3-5-4(2)7-6-3/h3-4H,1-2H3
• InChI Key： HFRUNLRFNNTTPQ-UHFFFAOYSA-N
• SMILES： CC1SC(C)SS1

Computed Properties

• Exact Mass: 151.97900
• Monoisotopic Mass: 151.978812
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9

Experimental Properties

• Density: 1.197
• Boiling Point: 228.3 ºC at 760 mmHg
• Flash Point: 97.3 ºC
• Refractive Index: 1.593
• PSA: 75.90000
• LogP: 2.80660
• FEMA: 3541

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithiolanes Trithiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithiolanes

Additional information on 3,5-Dimethyl-1,2,4-trithiolane

Recent Advances in the Study of 3,5-Dimethyl-1,2,4-trithiolane (CAS: 23654-92-4): A Comprehensive Research Brief

3,5-Dimethyl-1,2,4-trithiolane (CAS: 23654-92-4) is a sulfur-containing heterocyclic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. Recent studies have explored its applications in drug discovery, flavor chemistry, and antimicrobial agents, shedding light on its multifaceted roles. This research brief synthesizes the latest findings related to this compound, providing a detailed overview of its synthesis, mechanisms of action, and potential therapeutic applications.

One of the most notable advancements in the study of 3,5-Dimethyl-1,2,4-trithiolane is its role as a flavor compound in food chemistry. Researchers have identified its contribution to the characteristic aroma of cooked meats and certain fermented products. A 2023 study published in the Journal of Agricultural and Food Chemistry elucidated the compound's formation pathways during thermal processing, highlighting its dependence on precursor molecules such as cysteine and ribose. These findings have implications for the food industry, particularly in the development of natural flavor enhancers.

In the pharmaceutical domain, recent investigations have focused on the antimicrobial and anticancer properties of 3,5-Dimethyl-1,2,4-trithiolane. A groundbreaking study in the European Journal of Medicinal Chemistry (2024) demonstrated its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves disruption of bacterial cell membranes and inhibition of key enzymatic pathways. Additionally, preliminary in vitro studies suggest its potential as an anticancer agent, with observed activity against certain cancer cell lines, though further research is needed to validate these findings.

The synthesis of 3,5-Dimethyl-1,2,4-trithiolane has also seen methodological improvements. A 2023 publication in Organic Letters described a novel, high-yield synthetic route using eco-friendly catalysts, addressing previous challenges related to scalability and environmental impact. This advancement is particularly relevant for industrial applications, where efficient and sustainable production methods are paramount.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicological profile. Current research gaps include the need for comprehensive in vivo studies to assess its safety and bioavailability. Future directions may explore its potential in combination therapies or as a scaffold for the design of novel bioactive molecules. The ongoing research on 3,5-Dimethyl-1,2,4-trithiolane underscores its significance in bridging chemical innovation with biological applications, offering exciting possibilities for both academic and industrial research.